![molecular formula C7H3ClFNS B1586690 2-Chloro-6-fluorobenzo[d]thiazole CAS No. 399-74-6](/img/structure/B1586690.png)
2-Chloro-6-fluorobenzo[d]thiazole
Cat. No. B1586690
Key on ui cas rn:
399-74-6
M. Wt: 187.62 g/mol
InChI Key: ISIIQFDYFMPPOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:17][CH2:18][Cl:19].[F:1][c:2]1[cH:3][c:4]2[c:5]([n:6][c:7]([SH:9])[s:8]2)[cH:10][cH:11]1.[S:12]([Cl:13])(=[O:14])([Cl:15])=[O:16]>>[F:1][c:2]1[cH:3][c:4]2[c:5]([n:6][c:7]([Cl:15])[s:8]2)[cH:10][cH:11]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
ClCCl
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Fc1ccc2nc(S)sc2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=S(=O)(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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Fc1ccc2nc(Cl)sc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
